- (2S,3S)-3-Amino-4-(3,3-difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-(4-[1,2,4]triazolo[1,5-a]- pyridin-6-ylphenyl)butanamide: A selective α-amino amide dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes, Journal of Medicinal Chemistry, 2006, 49(12), 3614-3627
Cas no 899429-04-0 (6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine)
6-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with bromine and methyl functional groups at the 6- and 8-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent offers a versatile handle for further functionalization via cross-coupling reactions, while the methyl group enhances stability and influences electronic properties. Its well-defined regiochemistry ensures consistent performance in derivatization. Suitable for use in medicinal chemistry and material science, this compound is characterized by high purity and reliable synthetic reproducibility, supporting its application in advanced research and development.
![6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine structure](https://ossimg.kuujia.com/scimg/899500/899429-04-0x500.png)
899429-04-0 structure
Product Name:6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine
CAS No:899429-04-0
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD09038166
CID:715182
PubChem ID:11572030
Update Time:2025-05-20
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-8-methyl[1,2,4]triazolo[1,5-a]pyridine
- [1,2,4]Triazolo[1,5-a]pyridine,6-bromo-8-methyl-
- 6-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine
- 4932AC
- FCH1390750
- SY034828
- AX8108527
- B12207
- 6-Bromo-8-methyl[1,2,4]triazolo[1,5-a]pyridine, AldrichCPR
- 6-Bromo-8-methyl[1,2,4]triazolo[1,5-a]pyridine (ACI)
- DTXSID70468759
- J-518417
- SCHEMBL19760991
- 899429-04-0
- AS-66943
- MFCD09038166
- F15631
- SB74618
- CS-0147292
- DB-369207
- EN300-1592164
- AKOS015842405
- ZKB42904
- 6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine
-
- MDL： MFCD09038166
- Inchi： 1S/C7H6BrN3/c1-5-2-6(8)3-11-7(5)9-4-10-11/h2-4H,1H3
- InChI Key： OYGHORQLTGXZKY-UHFFFAOYSA-N
- SMILES： BrC1=CN2C(=NC=N2)C(C)=C1
Computed Properties
- Exact Mass: 210.97500
- Monoisotopic Mass: 210.97451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2
- XLogP3: 1.8
Experimental Properties
- PSA: 30.19000
- LogP: 1.80020
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM001-1g |
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine |
899429-04-0 | 95+% | 1g |
2111.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM001-50mg |
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine |
899429-04-0 | 95+% | 50mg |
287.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CM001-200mg |
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine |
899429-04-0 | 95+% | 200mg |
647.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04005-250mg |
6-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine |
899429-04-0 | 95% | 250mg |
¥251.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04005-5g |
6-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine |
899429-04-0 | 95% | 5g |
¥2153.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04005-1g |
6-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine |
899429-04-0 | 95% | 1g |
¥589.0 | 2024-07-16 | |
| TRC | B614555-10mg |
6-Bromo-8-methyl[1,2,4]triazolo[1,5-A]pyridine |
899429-04-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B614555-50mg |
6-Bromo-8-methyl[1,2,4]triazolo[1,5-A]pyridine |
899429-04-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B614555-100mg |
6-Bromo-8-methyl[1,2,4]triazolo[1,5-A]pyridine |
899429-04-0 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Matrix Scientific | 070144-500mg |
6-Bromo-8-methyl[1,2,4]triazolo[1,5-a]pyridine, 95% |
899429-04-0 | 95% | 500mg |
$494.00 | 2023-09-08 |
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethylformamide ; overnight, 130 °C
1.2 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; 0 °C; overnight, 0 °C → rt
1.2 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; 0 °C; overnight, 0 °C → rt
Reference
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Raw materials
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Preparation Products
6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
899429-04-0 (6-bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine) Related Products
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